6-(2-Chloropyrimidin-4-yloxy)-1-naphthoic acid

• Molecular Formula: C15H9ClN2O3
• Molecular Weight: 300.69 g/mol
• IUPAC Name: 6-(2-chloropyrimidin-4-yl)oxynaphthalene-1-carboxylic acid
• InChI: InChI=1S/C15H9ClN2O3/c16-15-17-7-6-13(18-15)21-10-4-5-11-9(8-10)2-1-3-12(11)14(19)20/h1-8H,(H,19,20)
• InChI Key: QHKOQVYQKKRCHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2)OC3=NC(=NC=C3)Cl)C(=C1)C(=O)O

Description

6-(2-Chloropyrimidin-4-yloxy)-1-naphthoic acid is a useful research compound. Its molecular formula is C15H9ClN2O3 and its molecular weight is 300.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 7.4 g (39.5 mMol) 6-hydroxy-1-naphthoic acid and 5.9 g (39.5 mMol) 2,4-dichloropyrimidin in 104 ml of acetone, 79 ml NaOH (1 M in H2O) are added dropwise. The mixture is stirred for 19 h at rt and finally 2 h at 50° C. Then it is poured into 1.3 l water and acidified by addition of 40 ml of a 2 M HCl solution. Filtration of the suspension, washing with water and drying gives the title compound: MS: [M+1]+=301.

Synthesis routes and methods II

Procedure details

To a solution of 6-hydroxy-1-naphthoic acid (10.0 g, 53.1 mmol) in DMSO (60 mL) was added Cs2CO3 (51.9 g, 159.4 mmol). Bubbling was evident. The mixture was stirred at RT for 5 min, at which time 2,4-dichloropyrimidine (15.8 g, 16.3 mmol) was added. The reaction was stirred at RT and monitored by LCMS for the disappearance of starting material. EtOAc (1.0 L) was added, and the reaction was filtered to remove solid Cs2CO3. The mixture was extracted with 2N aqueous NaOH. The aqueous layer was washed with EtOAc, then acidified with 6N aqueous HCl to provide a white suspension. Filtration yielded a white solid.